Cas no 78208-74-9 (1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid structure
78208-74-9 structure
Product Name:1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:78208-74-9
MF:C8H11N3O4
MW:213.190641641617
MDL:MFCD06739561
CID:4716991
Update Time:2023-11-27

1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isopropyl-2-methyl-4-nitro-2H-pyrazole-3-carboxylic acid
    • 1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 3-Isopropyl-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid
    • SBB073709
    • STL415046
    • 2-methyl-4-nitro-5-propan-2-ylpyrazole-3-carboxylic acid
    • 1-methyl-3-(methylethyl)-4-nitropyrazole-5-carboxylic acid
    • 5-isopropyl-2-methyl-4-nitro-2 h-pyrazole-3-carboxylic acid
    • MDL： MFCD06739561
    • Inchi： 1S/C8H11N3O4/c1-4(2)5-6(11(14)15)7(8(12)13)10(3)9-5/h4H,1-3H3,(H,12,13)
    • InChI Key： XHKULFSSKNIRKB-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C(C(C)C)=NN1C)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Topological Polar Surface Area: 101

1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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AB552176-250 mg
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AB552176-500 mg
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1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:78208-74-9)1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
Order Number:A1176975
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:35
Price ($):548.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:78208-74-9)1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
A1176975
Purity:99%
Quantity:1g
Price ($):548.0
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